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Compound of Interest

Compound Name: 2-Methyl-4-nitrobenzotrifluoride

Cat. No.: B174539 Get Quote

Technical Dossier: 2-Methyl-4-
nitrobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical identifier and synonyms for

2-Methyl-4-nitrobenzotrifluoride, a key intermediate in various synthetic applications.

Chemical Identity
The compound "2-Methyl-4-nitrobenzotrifluoride" is systematically named 2-methyl-4-nitro-1-

(trifluoromethyl)benzene.[1] This nomenclature clarifies the substitution pattern on the benzene

ring, with the trifluoromethyl group assigned to position 1, the methyl group to position 2, and

the nitro group to position 4.

Below is a summary of its key identifiers:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b174539?utm_src=pdf-interest
https://www.benchchem.com/product/b174539?utm_src=pdf-body
https://www.benchchem.com/product/b174539?utm_src=pdf-body
https://www.abovchem.com/PNOAC829410.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 1960-52-7[1]

IUPAC Name 2-methyl-4-nitro-1-(trifluoromethyl)benzene

Molecular Formula C₈H₆F₃NO₂[1]

Molecular Weight 205.14 g/mol [1]

InChI Key NWCDDUFGSQYJRM-UHFFFAOYSA-N

Synonyms
While "2-Methyl-4-nitrobenzotrifluoride" is a commonly used name, the compound may also

be identified by its systematic IUPAC name. At present, extensive trivial or common synonyms

for this specific isomer are not widely documented in major chemical databases. The most

accurate and unambiguous identifiers are its CAS number and IUPAC name.

Logical Relationship of Isomers
The accurate identification of isomers of methyl-nitrobenzotrifluoride is critical for experimental

reproducibility and safety. The position of the methyl and nitro groups relative to the

trifluoromethyl group significantly influences the chemical and physical properties of the

compound. The diagram below illustrates the logical relationship for the specific isomer

requested.

2-Methyl-4-nitrobenzotrifluoride

Benzene Ring

Trifluoromethyl Group (-CF3)
(Position 1)

 attached to

Methyl Group (-CH3)
(Position 2)

 attached to

Nitro Group (-NO2)
(Position 4)

 attached to
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Click to download full resolution via product page

Caption: Positional relationship of functional groups in 2-Methyl-4-nitrobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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